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Compound of Interest

Compound Name: Ethyl-D5 methanesulfonate

Cat. No.: B170091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Ethyl-D5 methanesulfonate (CAS:
1219795-44-4), a deuterated isotopologue of Ethyl methanesulfonate (EMS). This document is
intended for professionals in research, and drug development, offering comprehensive data,
experimental insights, and procedural frameworks.

Core Concepts and Applications

Ethyl-D5 methanesulfonate is the deuterium-labeled form of Ethyl methanesulfonate, a
known alkylating agent with mutagenic and carcinogenic properties.[1][2] The primary
application of Ethyl-D5 methanesulfonate is as an internal standard in quantitative analytical
methods, such as liquid chromatography-mass spectrometry (LC-MS) and gas
chromatography-mass spectrometry (GC-MS).[3] Its near-identical physicochemical properties
to the unlabeled analyte, combined with a distinct mass difference, allow for accurate
guantification by correcting for variations during sample preparation and analysis.[3]

The inclusion of stable isotopes like deuterium in drug molecules is a common practice during
drug development to serve as tracers for quantitative analysis.[4] While deuteration can
potentially influence the pharmacokinetic and metabolic profiles of a drug, in the context of an
internal standard, its role is to mimic the analytical behavior of the target compound.

Physicochemical and Safety Data
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A comprehensive summary of the physicochemical properties of Ethyl-D5 methanesulfonate
and its unlabeled counterpart is presented below. Safety information for Ethyl
methanesulfonate is also provided to ensure safe handling and use in a laboratory setting.

Physicochemical Properties

Property Ethyl-D5 Methanesulfonate Ethyl Methanesulfonate

CAS Number 1219795-44-4 62-50-0

Molecular Formula CsHsDs0sS CsHs0sS

Molecular Weight 129.19 g/mol 124.16 g/mol

Appearance Colorless to light yellow liquid Colorless liquid

Boiling Point 214.4 £ 9.0 °C at 760 mmHg 213-214 °C at 761 mmHg

Density 1.2 +0.1 g/cm?3 1.206 g/mL at 20 °C

Flash Point 100.0+ 0.0 °C 100 °C

Vapor Pressure 0.2 £ 0.4 mmHg at 25°C 0.275 hPa at 25°C

Water Solubility Miscible, hydrolyzes 20-100 g/L; Miscible,
hydrolyzes

LogP -0.03 0.09

Refractive Index 1.416 n20/D 1.418

Safety and Handling of Ethyl Methanesulfonate

Ethyl methanesulfonate is classified as a hazardous substance and requires careful handling in
a controlled laboratory environment.
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Hazard Information

Description

GHS Classification

Acute toxicity (Oral), Germ cell mutagenicity,

Carcinogenicity

Hazard Statements

H302 (Harmful if swallowed), H340 (May cause
genetic defects), H351 (Suspected of causing

cancer)

Precautionary Statements

P201 (Obtain special instructions before use),
P264 (Wash hands thoroughly after handling),
P280 (Wear protective gloves/protective
clothing/eye protection/face protection),
P308+P313 (IF exposed or concerned: Get

medical advice/attention), P405 (Store locked

up)

First Aid Measures

Eyes: Immediately flush with plenty of water for
at least 15 minutes. Skin: Flush skin with plenty
of water for at least 15 minutes while removing
contaminated clothing. Ingestion: Do not induce
vomiting. Give 2-4 cupfuls of milk or water if the
victim is conscious and alert. Seek immediate
medical attention. Inhalation: Remove to fresh

air. If not breathing, give artificial respiration.

Personal Protective Equipment

Chemical splash goggles, chemical-resistant
gloves, and appropriate protective clothing
should be worn. All work should be conducted in

a well-ventilated area or a chemical fume hood.

Store in a cool, dry, well-ventilated area away

from incompatible substances such as strong

Storage o
oxidizing agents and strong bases. Keep
containers tightly closed.
Dispose of contents/container to an approved
Disposal waste disposal plant in accordance with local,

regional, and national regulations.
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Experimental Protocols and Methodologies

The primary utility of Ethyl-D5 methanesulfonate is as an internal standard for the accurate
quantification of Ethyl methanesulfonate. Below is a representative experimental protocol for
the analysis of Ethyl methanesulfonate in a pharmaceutical matrix using LC-MS/MS.

Quantitative Analysis of Ethyl Methanesulfonate using
Ethyl-D5 Methanesulfonate as an Internal Standard by
LC-MS/MS

This protocol outlines the general steps for the quantification of Ethyl methanesulfonate (EMS)
in a drug substance.

3.1.1. Materials and Reagents

Ethyl Methanesulfonate (analyte)

Ethyl-D5 Methanesulfonate (internal standard)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Methanol (LC-MS grade)

Drug substance (for spiking)

Volumetric flasks, pipettes, and vials

3.1.2. Preparation of Solutions

Stock Solutions (1 mg/mL):

o Accurately weigh approximately 10 mg of Ethyl Methanesulfonate and dissolve in 10 mL of
methanol to prepare a 1 mg/mL stock solution.
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o Similarly, prepare a 1 mg/mL stock solution of Ethyl-D5 Methanesulfonate in methanol.

o Working Standard Solutions:

o Prepare a series of working standard solutions of Ethyl Methanesulfonate by serial dilution
of the stock solution with a 50:50 mixture of acetonitrile and water to achieve a desired
concentration range for the calibration curve (e.g., 1 ng/mL to 1000 ng/mL).

 Internal Standard Spiking Solution (e.g., 100 ng/mL):

o Dilute the Ethyl-D5 Methanesulfonate stock solution with a 50:50 mixture of acetonitrile
and water to a final concentration of 100 ng/mL.

3.1.3. Sample Preparation
e Calibration Standards:

o To a series of empty tubes, add a fixed volume of the internal standard spiking solution
(e.g., 50 pL of 100 ng/mL Ethyl-D5 methanesulfonate).

o Add the corresponding working standard solution of Ethyl Methanesulfonate to each tube.
o Add a solution of the drug substance in a suitable solvent.
o Bring all tubes to a final equal volume with the solvent.

¢ Quality Control (QC) Samples:

o Prepare QC samples at low, medium, and high concentrations by spiking a known amount
of Ethyl Methanesulfonate into a solution of the drug substance.

o Add the internal standard spiking solution to each QC sample.
e Blank Sample:

o Prepare a blank sample containing the drug substance and the internal standard, but no
Ethyl Methanesulfonate.

3.1.4. LC-MS/MS Analysis
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e Liquid Chromatography (LC) System: A suitable HPLC or UHPLC system.
e Column: A C18 reversed-phase column is commonly used.

» Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile
phase B (e.g., 0.1% formic acid in acetonitrile).

o Mass Spectrometer (MS): A triple quadrupole mass spectrometer operating in Multiple
Reaction Monitoring (MRM) mode with an electrospray ionization (ESI) source.

3.1.5. Data Analysis

o Monitor the specific MRM transitions for both Ethyl Methanesulfonate and Ethyl-D5
Methanesulfonate.

o Construct a calibration curve by plotting the peak area ratio of the analyte to the internal
standard against the concentration of the analyte.

o Determine the concentration of Ethyl Methanesulfonate in the QC and unknown samples
using the linear regression equation from the calibration curve.

Visualizations
Workflow for Quantitative Analysis using a Deuterated
Internal Standard
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Sample Matrix
(e.g., Drug Substance)

:

Spike with known amount of
Ethyl-D5 Methanesulfonate (IS)

:
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Figure 1: General workflow for quantitative analysis using a deuterated internal standard.

Click to download full resolution via product page

Caption: General workflow for quantitative analysis.
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Proposed Synthesis of Ethyl-D5 Methanesulfonate

A plausible synthesis method for Ethyl-D5 methanesulfonate can be inferred from the known
synthesis of its unlabeled counterpart, which involves the reaction of methanesulfonyl chloride
with ethanol. For the deuterated version, deuterated ethanol (Ethanol-d6) would be used.

Ethanol-d6 > Hydrogen Chloride
(CDsCD20H) (HCI)

I

Methanesulfonyl Chloride \ Ethyl-D5 Methanesulfonate
(CHsSO2Cl) (CH3SOsCD2CD3)

Reactants Products

Figure 2: Proposed reaction for the synthesis of Ethyl-D5 Methanesulfonate.

Click to download full resolution via product page

Caption: Proposed synthesis of Ethyl-D5 Methanesulfonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b170091#ethyl-d5-methanesulfonate-cas-number-
1219795-44-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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